Cas no 374704-04-8 (4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one)
4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-chloroacetyl)-1,2,3,3a-tetrahydropyrrolo[2,1-b]quinazolin-9-one
- 4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one
-
- Inchi: 1S/C13H13ClN2O2/c14-8-12(17)16-10-5-2-1-4-9(10)13(18)15-7-3-6-11(15)16/h1-2,4-5,11H,3,6-8H2
- InChI Key: TXEONCFNNMAWLL-UHFFFAOYSA-N
- SMILES: N1(C(CCl)=O)C2=C(C=CC=C2)C(=O)N2CCCC12
4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18580715-0.05g |
4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one |
374704-04-8 | 90% | 0.05g |
$246.0 | 2023-09-18 |
4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one
Introduction to 4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one (CAS No. 374704-04-8)
4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one, with the CAS number 374704-04-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrroloquinazolines, which are known for their diverse biological activities, including antitumor and antimicrobial properties.
The chemical structure of 4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one is characterized by a fused heterocyclic ring system with a chloroacetyl substituent at the 4-position. The presence of this chloroacetyl group imparts specific reactivity and biological activity to the molecule. The pyrroloquinazoline scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets.
Recent studies have highlighted the potential of 4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiproliferative activity against a panel of human cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer.
In addition to its antitumor properties, 4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one has shown promise in antimicrobial research. A 2020 study in the European Journal of Medicinal Chemistry reported that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind this activity is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.
The synthesis of 4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of 1-(chloroacetyl)pyrrole with an appropriate quinazoline derivative under controlled conditions. This method provides a scalable and efficient approach to produce the compound for further biological evaluation.
The pharmacokinetic properties of 4-(2-Chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo[2,1-b]quinazolin-9-one have also been investigated. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties make it a promising candidate for further development as an orally active therapeutic agent.
In conclusion, 4-(2-Chloroacetyl)-1H,2, H, 3, H, 3a, H, 4, H, 9, H-pyrrolo [ 2 , 1 - b ] quinazolin - 9 - one (CAS No . 374704 - 04 - 8) is a versatile compound with significant potential in both oncology and antimicrobial research. Its unique chemical structure and favorable pharmacological profile position it as an attractive lead molecule for drug development. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.
374704-04-8 (4-(2-chloroacetyl)-1H,2H,3H,3aH,4H,9H-pyrrolo2,1-bquinazolin-9-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)